2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride
CAS No.: 1113049-83-4
Cat. No.: VC0128518
Molecular Formula: C8H9Cl2NO3
Molecular Weight: 238.064
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1113049-83-4 |
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Molecular Formula | C8H9Cl2NO3 |
Molecular Weight | 238.064 |
IUPAC Name | methyl 2-amino-4-chloro-5-hydroxybenzoate;hydrochloride |
Standard InChI | InChI=1S/C8H8ClNO3.ClH/c1-13-8(12)4-2-7(11)5(9)3-6(4)10;/h2-3,11H,10H2,1H3;1H |
Standard InChI Key | PPISZOFSVWMIMD-UHFFFAOYSA-N |
SMILES | COC(=O)C1=CC(=C(C=C1N)Cl)O.Cl |
Introduction
Chemical Identity and Structural Characteristics
2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride is a benzoic acid derivative with multiple functional groups. The compound is characterized by the following identification parameters:
Table 1: Chemical Identification Parameters
Parameter | Value |
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CAS Number | 1113049-83-4 |
Molecular Formula | C₈H₉Cl₂NO₃ |
Molecular Weight | 238.064 g/mol |
Appearance | Grey Solid |
Synonyms | Methyl 2-amino-4-chloro-5-hydroxybenzoate hydrochloride |
The compound features a benzoic acid core structure with methyl ester, amino, chloro, and hydroxy functional groups precisely positioned at the 2, 4, and 5 positions of the aromatic ring, respectively. The hydrochloride salt formation contributes to its stability and solubility characteristics .
Structural Analysis
The structural features of 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride include:
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A benzoic acid core with a methyl ester group
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An amino group at the 2-position
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A chloro substituent at the 4-position
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A hydroxy group at the 5-position
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The compound exists as a hydrochloride salt
These structural elements contribute to its chemical reactivity and pharmaceutical relevance, particularly in coupling reactions and as a building block for more complex molecular structures.
Physical and Chemical Properties
2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride possesses unique physical and chemical properties that make it valuable for pharmaceutical synthesis applications.
Physical Properties
The compound is characterized as a grey solid at room temperature, with specific handling and storage requirements. Available physical property data for the compound is summarized below:
Table 2: Physical Properties
Property | Value |
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Physical State | Grey Solid |
Solubility | Limited information available, likely soluble in polar organic solvents |
Storage Conditions | 2-8°C (Refrigeration) |
Stability | Stable under recommended storage conditions |
Chemical Properties
As a benzoic acid derivative, 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride exhibits chemical behavior characteristic of its functional groups. The amino group at the 2-position provides nucleophilic character suitable for various coupling reactions, while the hydroxy and chloro substituents can participate in additional functionalization reactions .
The compound belongs to the larger family of substituted benzoic acids, which are widely studied for their versatile chemical reactivities and potential applications in medicinal chemistry. Its functional groups provide multiple sites for chemical transformations, making it a valuable building block in complex organic synthesis.
Synthesis and Applications
Pharmaceutical Applications
The primary application of 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride lies in the pharmaceutical domain, specifically as an intermediate in the synthesis of therapeutic agents:
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The compound serves as a key intermediate in the synthesis of Albaconazole, a significant antifungal agent with neuroprotective properties .
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It functions as a building block for more complex molecules with potential therapeutic properties in medicinal chemistry research.
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The compound's structural features make it valuable for developing novel compounds with antimicrobial or other biological activities.
This versatility in pharmaceutical applications stems from its multi-functional structure, which provides multiple sites for further chemical modifications and coupling reactions with other molecular entities .
Supplier | Product Code | Package Size | Price (USD) |
---|---|---|---|
Aladdin Scientific | Not specified | Not specified | $285.90 |
Bioruler | RH129054 | 1 mg | $299.00 |
Dove Research & Analytics Laboratory | DA-A094-01 | Not specified | Not provided |
Chemical Standards Source | A604020 | 1 mg | Not provided |
These suppliers provide the compound primarily for research purposes, with specifications indicating high purity appropriate for laboratory investigations and pharmaceutical development .
Quality Specifications
The compound is typically provided as a reference standard or research-grade chemical with specific quality parameters. It is generally packaged in small quantities (typically 1 mg), reflecting its use in analytical and research applications rather than bulk industrial processes .
Storage recommendations consistently indicate refrigeration (2-8°C) for maintaining stability and quality . The compound is categorized among research chemicals intended for professional laboratory use rather than commercial applications.
Research Findings and Future Perspectives
Current Research
Research on 2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride has primarily focused on its role as a synthetic intermediate. Current research explores:
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Its utility as a precursor in the synthesis of novel compounds with antimicrobial properties
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Its role in developing new antifungal agents, particularly derivatives of Albaconazole
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Its potential in creating compounds with enhanced pharmacological profiles
The compound's importance is particularly notable in the field of medicinal chemistry, where benzoic acid derivatives serve as key building blocks for developing medications with diverse therapeutic effects.
Future Research Directions
Based on current applications and structural characteristics, potential future research directions for this compound may include:
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Exploration of novel coupling reactions to create diverse molecular libraries
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Development of improved synthetic routes for more efficient production
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Investigation of additional pharmaceutical applications beyond antifungal properties
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Structure-activity relationship studies to optimize biological activity of resulting compounds
The compound's multi-functional structure provides rich opportunities for further exploration in pharmaceutical research and development .
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